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Compound of Interest

Compound Name: ML 10302 hydrochloride

Cat. No.: B609118

Disclaimer: A specific Safety Data Sheet (SDS) for ML 10302 hydrochloride was not publicly
available at the time of this writing. The following guidance is based on general safety and
handling protocols for potent, powdered research compounds. Researchers, scientists, and
drug development professionals should always conduct a thorough risk assessment and
consult with their institution's Environmental Health and Safety (EHS) department before
handling any new chemical.

ML 10302 hydrochloride is a potent and selective 5-HTa4 partial agonist intended for laboratory
research use only.[1] Due to its pharmacological activity at low concentrations, it should be
handled with care to avoid accidental exposure. The following information provides essential
safety, operational, and disposal guidance.

Personal Protective Equipment (PPE)

A risk assessment should be performed to determine the appropriate level of PPE for the
specific procedures being conducted.[2] The following table summarizes recommended PPE
for handling ML 10302 hydrochloride in a laboratory setting.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing (as a

powder)

- Chemical splash goggles with
side shields- Nitrile gloves
(double-gloving
recommended)- Lab coat-
Respiratory protection (e.g.,
N95 respirator or working in a

certified chemical fume hood)

High risk of aerosolization and

inhalation of fine powder.[3]

Solution Preparation and

Handling

- Chemical splash goggles or
safety glasses with side
shields- Nitrile gloves- Lab

coat

Reduced risk of aerosolization,
but potential for skin and eye

contact from splashes.

General Laboratory Operations

- Safety glasses with side
shields- Lab coat- Nitrile

gloves

Standard laboratory practice to
protect against incidental
contact.[4][5]

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach is crucial to safely handle potent research compounds like ML 10302

hydrochloride.

e Preparation and Pre-Work Checklist:

o Consult your institution's chemical hygiene plan and relevant standard operating

procedures (SOPSs).

o

[¢]

[¢]

o

Have a spill kit readily accessible.

Ensure all necessary PPE is available and in good condition.[6]
Verify that the chemical fume hood or other ventilated enclosure is functioning correctly.

Prepare all necessary equipment and reagents before handling the compound.
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» Weighing and Aliquoting:

o Perform all manipulations of the powdered compound within a certified chemical fume
hood or a powder containment hood to minimize inhalation exposure.

o Use appropriate tools (e.g., anti-static spatulas) to handle the powder.
o Close the container immediately after use.
e Solution Preparation:
o Dissolve ML 10302 hydrochloride in the desired solvent within a chemical fume hood.
o Handle solutions with care to avoid splashes and aerosol generation.
e Post-Handling Procedures:

o Decontaminate all surfaces and equipment that may have come into contact with the
compound.

o Remove PPE carefully to avoid contaminating yourself and the surrounding area.
o Wash hands thoroughly with soap and water after removing gloves.[6]

Disposal Plan

Chemical waste disposal must comply with local, state, and federal regulations.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b609118?utm_src=pdf-body
https://labman.ouhsc.edu/hbSections.aspx?ID=683&embed=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Waste Type

Disposal Procedure

Solid Waste (unused compound, contaminated

wipes, etc.)

- Collect in a clearly labeled, sealed container
designated for hazardous chemical waste.- The
label should include the chemical name and any
known hazards.- Dispose of through your
institution's hazardous waste management

program.

Ligquid Waste (solutions containing the

compound)

- Collect in a compatible, sealed, and clearly
labeled hazardous waste container.- Do not mix
with incompatible waste streams.- Dispose of
through your institution's hazardous waste

management program.

Contaminated Sharps (needles, etc.)

- Place in a designated sharps container for
hazardous chemical waste.- Follow your
institution's procedures for the disposal of

chemically contaminated sharps.

Empty Containers

- If "RCRA empty" (all contents removed that
can be by normal means), the container may be
disposed of in the regular trash after the label
has been defaced. Check with your EHS

department for specific requirements.[7]

Experimental Workflow for Handling ML 10302

Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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